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Compound of Interest

Compound Name: 4,5-Dichlorophthalic acid

Cat. No.: B146564

An In-depth Technical Guide to 4,5-
Dichlorophthalic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,5-Dichlorophthalic acid, a
halogenated aromatic dicarboxylic acid with applications in chemical synthesis and materials
science. This document outlines its chemical identity, physical properties, and provides a
foundational understanding for its use in research and development.

Chemical Structure and Identity

4,5-Dichlorophthalic acid is a derivative of phthalic acid, featuring two chlorine atoms
substituted at the 4th and 5th positions of the benzene ring.[1] This substitution pattern
significantly influences the molecule's reactivity and physical properties.

IUPAC Name: 4,5-dichlorobenzene-1,2-dicarboxylic acid[1][2]
Synonyms: 4,5-Dichlorophthalic acid[2][3][4]
Chemical Formula: CsH4Cl204[2][4][5]

CAS Number: 56962-08-4[2][3][4][5]
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The structural representation of 4,5-Dichlorophthalic acid is crucial for understanding its
chemical behavior. Below is a diagram illustrating the logical relationship of its core
components.
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Caption: Logical structure of 4,5-Dichlorophthalic acid.

Physicochemical Properties

A summary of the key physicochemical properties of 4,5-Dichlorophthalic acid is presented in
the table below. These properties are essential for designing experimental conditions and
predicting its behavior in various chemical systems.
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Property Value Source
Molecular Weight 235.02 g/mol [2][5]
White to off-white crystalline
Appearance id [1]
soli

Sparingly soluble in water;
Solubility soluble in organic solvents like  [1]

ethanol and acetone

Purity >98% [5]

Applications in Research and Synthesis

4,5-Dichlorophthalic acid serves as a versatile building block in organic synthesis. The
presence of both carboxylic acid and chloro functional groups allows for a variety of chemical
transformations.

Key Applications:

e Polymer and Resin Production: It is utilized as a monomer in the synthesis of specialized
polymers and resins.[1]

» Dye and Pigment Manufacturing: The aromatic and functionalized nature of the molecule
makes it a precursor in the production of certain dyes and pigments.[1]

o Chemical Intermediate: It is a valuable intermediate for the synthesis of more complex
molecules in multi-step organic synthesis.[1] The chlorine atoms enhance its reactivity
towards electrophilic substitution reactions.[1]

Experimental Considerations

Due to the limited availability of detailed experimental protocols in the public domain for this
specific compound, a generalized workflow for a potential synthesis is outlined below. This
serves as a conceptual framework for researchers.
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Caption: Conceptual workflow for the synthesis of 4,5-Dichlorophthalic acid.

Safety and Handling

As with many chlorinated organic compounds, appropriate safety measures should be taken
when handling 4,5-Dichlorophthalic acid. It is advisable to consult the Safety Data Sheet
(SDS) for detailed information on handling, storage, and disposal. The compound may exhibit
environmental persistence, and its potential toxicity should be considered.[1]
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This guide provides a foundational understanding of 4,5-Dichlorophthalic acid. For specific
applications and experimental designs, further consultation of specialized literature is
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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